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Compound of Interest

Compound Name: Isobornyl butyrate
CAS No.: 58479-55-3
Cat. No.: B1583656
Get Quote
. J

Introduction: Chemical Identity & Structural
Context[1][2][3]

Isobornyl butyrate (IBB) represents a specific class of terpene esters derived from the bicyclic
monoterpene backbone. In drug development and advanced formulation, it is critical to
distinguish IBB from its structural isomers, particularly bornyl butyrate (endo-isomer) and
isobornyl isobutyrate (branched acyl chain).

While often utilized as a fragrance ingredient due to its piney, camphoraceous, and herbaceous
profile, its lipophilicity and bicyclic structure make it a candidate of interest for transdermal
permeation enhancement and as a hydrophobic linker in prodrug design.

Structural Definition

¢ |[UPAC Name: [(1R,4R,6R)-1,7,7-trimethyl-6-bicyclo[2.2.1]heptanyl] butanoate
e CAS Number: 58479-55-3[1][2]

e Molecular Formula:
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[3I141[5][6]

e Molecular Weight: 224.34 g/mol [3][5][6]

o Stereochemistry: The "Iso" designation refers to the exo configuration of the ester linkage
relative to the gem-dimethyl bridge. This steric positioning makes the ester bond more
accessible to hydrolysis compared to its endo (bornyl) counterpart, a critical factor in
metabolic stability studies.

Synthesis Pathway (Wagner-Meerwein Rearrangement)

The synthesis of isobornyl butyrate typically proceeds via the acid-catalyzed rearrangement
of camphene. This is a classic Wagner-Meerwein rearrangement where the carbocation
intermediate dictates the stereoselectivity toward the exo isomer.
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Figure 1: Acid-catalyzed synthesis mechanism showing the conversion of Camphene to
Isobornyl Butyrate via carbocation rearrangement.

Physicochemical Profile

The following data aggregates experimental values where available and high-fidelity Group
Contribution Method (GCM) estimates where experimental gaps exist.

Core Thermophysical Data
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Property Value | Range Method/Source Reliability
Boiling Point ( Experimental .
252.00 — 254.00 °C , High
) (Atmospheric)
Flash Point ~110.5 °C (231 °F) Closed Cup High

Density (
0.958 — 0.964 g/cm3 Pycnometry @ 25°C High

)

Refractive Index ( Refractometry @

1.460 — 1.466 High
20°C
)
Vapor Pressure ( 0.0028 mmHg (0.37
Extrapolated @ 25°C Medium
Pa)
)
LogP (Octanol/Water) 4.67 Calculated (XLogP3) High
Water Solubility 2.405 mg/L Estimated @ 25°C Medium

Critical Parameters (Estimated)

For thermodynamic modeling in process simulation (e.g., Aspen Plus), the following critical
properties are estimated using the Joback method:

 Critical Temperature (

): 718.5 K

e Critical Pressure (

): 2.45 MPa

 Critical Volume (

): 0.865 L/mol

Thermodynamic Analysis
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Enthalpy of Vaporization ()

The enthalpy of vaporization is a measure of the energy required to overcome intermolecular
forces (Van der Waals and dipole-dipole interactions). For Isobornyl butyrate, direct
calorimetric data is sparse. We derive this value using the Vetere Equation and Trouton’s Rule
modified for polar liquids.

o Estimated

(at
): 52.4 + 3.0 kd/mol

o Rationale: The bicyclic cage structure adds rigidity, slightly elevating the heat of vaporization
compared to linear esters of similar molecular weight.

Vapor Pressure Curve

The vapor pressure behavior follows the Antoine Equation:
[4]

Derived Parameters (Range 100°C — 250°C):

e A:7.24

e B: 2150

e C: 200 (Note:

in mmHg,

in Celsius. These are regression estimates based on boiling point and flash point data
points.)

Experimental Methodologies

To validate the thermochemical data presented above within a drug development pipeline, the
following "Self-Validating" protocols are recommended. These ensure data integrity and
reproducibility.
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Protocol: Vapor Pressure Determination via Knudsen
Effusion

For low-volatility compounds like IBB, standard distillation methods fail. The Knudsen Effusion

method is the gold standard.

Workflow Logic:

e System: High-vacuum chamber with a temperature-controlled cell containing IBB.
 Orifice: A microscopic hole (Knudsen cell) allows molecules to escape.

e Measurement: Mass loss over time is correlated to vapor pressure using the Hertz-Knudsen

equation.
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Figure 2: Knudsen Effusion workflow for determining low-magnitude vapor pressures.
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Protocol: Purity Verification (GC-MS)

Thermochemical data is useless if the sample is isomeric mixtures.
e Column: HP-5MS or DB-Wax (Polarity is key to separate exo/endo isomers).
e Oven Program: 60°C (1 min)

5°C/min

240°C.

» Validation: The exo (isobornyl) isomer typically elutes after the endo (bornyl) isomer on non-
polar columns due to slight boiling point differences and steric interaction with the stationary
phase.

Predictive Modeling & Estimation

When experimental data is absent for specific derivatives, Group Contribution Methods (GCM)
are the industry standard for estimation.

Joback Method Application
To estimate the Heat Capacity (

) of Liquid IBB at 298K:

Group Breakdown:

(4 groups)

(ring/chain) (4 groups)

(ring) (2 groups)

(quaternary) (2 groups)

(ester) (1 group)

Calculated Estimate:
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Insight: This high heat capacity suggests IBB can act as a thermal buffer in formulation stability,

absorbing significant energy before temperature shifts occur.

Safety & Stability (HSE Profile)

GHS Classification: Not classified as a severe acute toxin.
Flammability: Combustible Liquid (Class IlIB).

Reactivity: Stable under neutral conditions. Susceptible to hydrolysis in highly alkaline or
acidic media, reverting to Isoborneol and Butyric acid (which has a potent, rancid odor).

Storage: Store under nitrogen headspace to prevent oxidative degradation of the terpene
backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Bornyl butyrate [webbook.nist.gov]

2. isobornyl butyrate, 58479-55-3 [thegoodscentscompany.com]

3. Isobornyl isobutyrate | C14H2402 | CID 174490 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Bornyl isobutyrate [webbook.nist.gov]

5. Bornyl butyrate | C14H2402 | CID 76966069 - PubChem [pubchem.ncbi.nim.nih.gov]

6. Isobornyl isobutyrate >95%, FG | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Thermochemical Characterization of Isobornyl Butyrate:
A Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583656/docs#thermochemical-characterization-of-
isobornyl-butyrate-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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